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Compound of Interest

2-Bromo-3-
Compound Name:
(trifluoromethyl)benzonitrile

Cat. No.: B1344012

An In-depth Technical Guide to the Safety Data for 2-Bromo-3-(trifluoromethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the safety data for 2-Bromo-3-
(trifluoromethyl)benzonitrile (CAS No. 914637-07-3), a key intermediate in the synthesis of
agrochemicals and a component in the development of fluorescent probes and advanced
materials. This guide consolidates critical information from its Safety Data Sheet (SDS),
including physical and chemical properties, hazard identification, handling protocols, and
emergency procedures, to ensure its safe use in a laboratory and research setting.

Chemical and Physical Properties

2-Bromo-3-(trifluoromethyl)benzonitrile is a bromo-trifluoromethyl-substituted benzonitrile. It
typically appears as a white to pale lemon crystalline powder or solid.[1] For optimal stability, it

should be stored in a cool, dry, well-ventilated area in tightly sealed containers, protected from

light.[2]
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Property Value Source
CAS Number 914637-07-3 [2][3]
Molecular Formula CsHsBrFsN [3]
Molecular Weight 250.02 g/mol [3]
Appearance White crystalline powder

Melting Point 80-85 °C

Boiling Point 254.9 £ 40.0 °C (Predicted) [1]
Density 1.71 + 0.1 g/cm3 (Predicted) [1]
Purity >95% [4]

Room temperature or 2-8 °C,
Storage ) - [1][3]
sealed in dry conditions

Soluble in non-polar and
Solubility slightly polar organic solvents

(e.g., hexanes, ethyl acetate)

Thermogravimetric analysis
Decomposition indicates decomposition above

180°C under nitrogen

Hazard Identification and GHS Classification

The compound is classified as hazardous, with warnings for skin, eye, and respiratory irritation.

[2]
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GHS Classification Details Source
Pictogram GHSO07 (Exclamation Mark) [5]
Signal Word Warning [2]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements S [2]

eye irritation.H335: May cause

respiratory irritation.

Prevention: P261, P264, P271,
P280Response: P302+P352,
P304+P340,

Precautionary Statements P305+P351+P338, P312, [2]
P332+P313, P337+P313,
P362Storage: P403+P233,
P405Disposal: P501

Experimental Protocols

The Safety Data Sheets reviewed for 2-Bromo-3-(trifluoromethyl)benzonitrile do not cite
specific experimental studies or provide detailed methodologies for the toxicological and
physical property data presented. The information is based on standardized GHS classification
criteria.

Visualized Safety Protocols and Workflows
Hazard Response and Personal Protective Equipment
(PPE) Workflow

The following diagram illustrates the logical workflow from hazard identification to the
necessary engineering controls and personal protective measures.
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Hazard Identification
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Caption: Logical flow from GHS hazards to required safety measures.

First-Aid Workflow for Accidental Exposure

This diagram outlines the immediate first-aid steps to be taken in case of accidental exposure

to the chemical.
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Exposure Route & Immediate Action First Aid Protocol
Ingestion Do NOT induce vomiting.
/ 9 Rinse mouth with water.
Eye Contact Flush eyes with running water for 15+ minutes.
(H319) Remove contact lenses if possible.
Seek Immediate
E Event . .
HRE BT Medical Attention
Skin Contact Flush skin with running water for 15+ minutes.
(H315) Remove contaminated clothing.
Inhalation Move to fresh air.
(H335) Give oxygen or artificial respiration if needed.
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Spill Detected

Ensure adequate ventilation and
wear appropriate PPE (P280)

Prevent further leak or spill
if safe to do so

Contain the spill.
Do not let product enter drains or waterways.

Absorb with inert material
(e.g., sand, vermiculite)

Collect and place material into a
suitable, labeled disposal container

Dispose of contents/container to an
approved waste disposal plant (P501)

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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